Cas no 2219379-86-7 (lithium(1+) ion 4-fluoropyridine-2-sulfinate)

• Product Name: lithium(1+) ion 4-fluoropyridine-2-sulfinate
• CAS No: 2219379-86-7
• MF: C₅H₅FLiNO₂S
• MW: 169.103103399277
• CID: 5302108
• Update Time: 2025-06-08

lithium(1+) ion 4-fluoropyridine-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 4-fluoropyridine-2-sulfinate

• Inchi： 1S/C5H4FNO2S.Li.H/c6-4-1-2-7-5(3-4)10(8)9;;/h1-3H,(H,8,9);;
• InChI Key： VTSKMJWPCWRLHL-UHFFFAOYSA-N
• SMILES： S(C1N=CC=C(F)C=1)(O)=O.[LiH]

Additional information on lithium(1+) ion 4-fluoropyridine-2-sulfinate

Lithium(1+) Ion 4-Fluoropyridine-2-Sulfinate: A Comprehensive Overview

The compound with CAS No. 2219379-86-7, commonly referred to as lithium(1+) ion 4-fluoropyridine-2-sulfinate, is a fascinating material that has garnered significant attention in the fields of materials science and electrochemistry. This compound is a lithium salt derived from 4-fluoropyridine-2-sulfonic acid, and its unique chemical structure endows it with exceptional properties that make it suitable for various applications.

Lithium(1+) ion 4-fluoropyridine-2-sulfinate is a derivative of pyridine, a six-membered aromatic heterocyclic compound. The presence of the fluorine atom at the 4-position of the pyridine ring introduces electronic effects that enhance the compound's stability and reactivity. The sulfonate group at the 2-position further contributes to its solubility and compatibility with lithium-based systems. These structural features make it an ideal candidate for use in lithium-ion batteries, where it serves as an electrolyte additive to improve battery performance and cycle life.

Recent studies have highlighted the potential of lithium(1+) ion 4-fluoropyridine-2-sulfinate in advanced battery technologies. Researchers have demonstrated that this compound can significantly enhance the conductivity of electrolytes while reducing the risk of side reactions at the electrode surfaces. Its ability to form stable interphases on both cathode and anode materials has been extensively investigated, with promising results reported in high-capacity battery systems.

The synthesis of lithium(1+) ion 4-fluoropyridine-2-sulfinate typically involves a two-step process: first, the preparation of 4-fluoropyridine-2-sulfonic acid through sulfonation of pyridine derivatives, followed by neutralization with lithium hydroxide or lithium carbonate. This method ensures high purity and consistency in the final product, which is critical for its application in sensitive electrochemical systems.

In addition to its role in battery technology, lithium(1+) ion 4-fluoropyridine-2-sulfinate has also found applications in organic synthesis as a versatile building block. Its sulfonate group can act as a leaving group in substitution reactions, enabling the construction of complex organic molecules with high precision. This property has been exploited in drug discovery programs, where it serves as an intermediate in the synthesis of bioactive compounds.

From a sustainability perspective, lithium(1+) ion 4-fluoropyridine-2-sulfinate offers several advantages over traditional electrolyte additives. Its lower environmental impact and higher efficiency make it a preferred choice for eco-friendly battery systems. Moreover, ongoing research is focused on optimizing its production processes to reduce energy consumption and waste generation.

In conclusion, lithium(1+) ion 4-fluoropyridine-2-sulfinate (CAS No. 2219379-86-7) is a multifaceted compound with immense potential across various industries. Its unique chemical properties, combined with recent advancements in its application and synthesis, position it as a key material for future technological innovations.